Cas no 136823-37-5 (methyl 2-cyclopentylprop-2-enoate)

• Product Name: methyl 2-cyclopentylprop-2-enoate
• CAS No: 136823-37-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6491604
• PubChem ID: 18533533
• Update Time: 2025-06-07

methyl 2-cyclopentylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopentylprop-2-enoate
• Cyclopentaneacetic acid, α-methylene-, methyl ester

• Inchi： 1S/C9H14O2/c1-7(9(10)11-2)8-5-3-4-6-8/h8H,1,3-6H2,2H3
• InChI Key： RRIICLUYXPMEBM-UHFFFAOYSA-N
• SMILES： C1(C(=C)C(OC)=O)CCCC1

Experimental Properties

• Density: 0.999±0.06 g/cm3(Predicted)
• Boiling Point: 205.1±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-cyclopentylprop-2-enoate

Methyl 2-cyclopentylprop-2-enoate (CAS No. 136823-37-5): A Comprehensive Overview

Methyl 2-cyclopentylprop-2-enoate, identified by the chemical abstracts service number CAS No. 136823-37-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its cyclopentyl and propenoate functional groups, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules.

The molecular structure of methyl 2-cyclopentylprop-2-enoate consists of a cyclopentyl ring attached to a prop-2-enoate moiety, which contributes to its unique chemical properties. The presence of the double bond in the propenoate group enhances its reactivity, making it a valuable intermediate in various synthetic pathways. This compound's versatility has been explored in multiple research domains, including medicinal chemistry and materials science.

In recent years, the study of functionalized esters has seen considerable growth, particularly in the context of drug discovery. Methyl 2-cyclopentylprop-2-enoate has been investigated for its role in synthesizing novel compounds with potential therapeutic effects. Researchers have leveraged its structural features to develop molecules that exhibit inhibitory activity against various biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents.

The synthesis of methyl 2-cyclopentylprop-2-enoate typically involves the esterification of cyclopentanone with acrylic acid or its derivatives. This reaction can be catalyzed by various acid or base catalysts, ensuring high yields and purity. The efficiency of these synthetic routes has been optimized through continuous-flow chemistry techniques, which enhance scalability and reduce reaction times. Such advancements are crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

One of the most compelling aspects of methyl 2-cyclopentylprop-2-enoate is its role as a building block in medicinal chemistry. The cyclopentyl group provides steric hindrance, which can be exploited to modulate the binding affinity of drug candidates to their targets. Additionally, the propenoate moiety allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. These attributes have made this compound a favorite among chemists working on drug discovery projects.

Recent studies have also explored the applications of methyl 2-cyclopentylprop-2-enoate in materials science. Its ability to form stable polymers and copolymers has been utilized in creating novel materials with enhanced mechanical properties. These polymers find applications in coatings, adhesives, and even biodegradable plastics. The versatility of this compound underscores its importance beyond pharmaceuticals, highlighting its broader impact on industrial chemistry.

The safety profile of methyl 2-cyclopentylprop-2-enoate is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure workplace safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment. These measures align with global standards for chemical safety, ensuring that researchers and industrial workers can handle this compound effectively.

In conclusion, methyl 2-cyclopentylprop-2-enoate (CAS No. 136823-37-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its biological activity suggests promising applications in drug development. As research continues to uncover new uses for this compound, its importance is likely to grow further, reinforcing its position as a key player in modern chemical innovation.